Cas no 51869-06-8 (Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester)

Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester structure
51869-06-8 structure
Product Name:Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester
CAS No:51869-06-8
MF:C13H16O6
MW:268.262544631958
CID:361189
PubChem ID:2802839
Update Time:2025-04-19

Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester
    • dimethyl 2,6-dioxobicyclo[3.3.1]nonane-1,5-dicarboxylate
    • 2,6-Dioxobicyclo[3.3.1]nonane-1,5-dicarboxylic acid, dimethyl ester
    • IDI1_012366
    • AKOS005711288
    • XCLPHZFWUDYFQC-UHFFFAOYSA-N
    • CCG-244394
    • Maybridge3_000979
    • DTXSID60384378
    • HMS1433M11
    • 51869-06-8
    • Inchi: 1S/C13H16O6/c1-18-10(16)12-5-3-9(15)13(7-12,11(17)19-2)6-4-8(12)14/h3-7H2,1-2H3
    • InChI Key: XCLPHZFWUDYFQC-UHFFFAOYSA-N
    • SMILES: O=C1CCC2(C(=O)OC)C(CCC1(C(=O)OC)C2)=O

Computed Properties

  • Exact Mass: 268.09468
  • Monoisotopic Mass: 268.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.74

Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester Related Literature

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